Cas no 1262012-53-2 (3,6-Difluoro-2-methoxycinnamic acid)

• Product Name: 3,6-Difluoro-2-methoxycinnamic acid
• CAS No: 1262012-53-2
• MF: C₁₀H₈F₂O₃
• MW: 214.165530204773
• CID: 4948976
• Update Time: 2025-06-09

3,6-Difluoro-2-methoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-methoxycinnamic acid

• Inchi： 1S/C10H8F2O3/c1-15-10-6(2-5-9(13)14)7(11)3-4-8(10)12/h2-5H,1H3,(H,13,14)/b5-2+
• InChI Key： AFUNOBHKZIKHCJ-GORDUTHDSA-N
• SMILES： FC1=CC=C(C(=C1/C=C/C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Additional information on 3,6-Difluoro-2-methoxycinnamic acid

Introduction to 3,6-Difluoro-2-methoxycinnamic acid (CAS No. 1262012-53-2) and Its Emerging Applications in Chemical Biology

3,6-Difluoro-2-methoxycinnamic acid, identified by the chemical abstracts service number 1262012-53-2, is a fluorinated cinnamic acid derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to the class of phenylpropanoids, a diverse group of natural and synthetic molecules known for their wide-ranging pharmacological effects. The presence of both fluoro and methoxy substituents in its molecular framework imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and mechanistic studies.

The structural motif of 3,6-Difluoro-2-methoxycinnamic acid features a cinnamic acid backbone, which is a well-documented pharmacophore in medicinal chemistry. Cinnamic acids and their derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of fluorine atoms at the 3rd and 6th positions enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group at the 2nd position further modulates its reactivity and biological interactions. These structural features make 3,6-Difluoro-2-methoxycinnamic acid a compelling candidate for further exploration in therapeutic applications.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve drug bioavailability and binding affinity. The fluorine atom is known to increase the metabolic stability of drug molecules by resisting hydrolysis and oxidation. Additionally, fluorine can influence the electronic properties of adjacent atoms, leading to enhanced interactions with biological targets. The study of 3,6-Difluoro-2-methoxycinnamic acid has revealed its potential as an intermediate in the synthesis of more complex pharmacophores, particularly in the development of kinase inhibitors and anti-cancer agents.

One of the most intriguing aspects of 3,6-Difluoro-2-methoxycinnamic acid is its role as a precursor in the synthesis of novel therapeutic agents. Researchers have demonstrated its utility in constructing scaffolds that mimic natural products with known bioactivities. For instance, derivatives of this compound have been investigated for their inhibitory effects on various enzymes implicated in cancer progression. The fluorinated cinnamic acid core has shown promise in disrupting protein-protein interactions critical for tumor growth and metastasis. Furthermore, the methoxy group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The pharmacological profile of 3,6-Difluoro-2-methoxycinnamic acid has been further elucidated through computational studies and experimental validations. Molecular docking simulations have suggested that this compound can bind effectively to active sites of enzymes such as tyrosine kinases, which are overexpressed in many cancers. The fluoro substituents are predicted to form critical hydrogen bonds or hydrophobic interactions with key residues in the enzyme's binding pocket, enhancing binding affinity. These findings have spurred interest in developing 3,6-Difluoro-2-methoxycinnamic acid-based inhibitors as potential candidates for clinical trials.

Recent advancements in synthetic methodologies have enabled more efficient production routes for 3,6-Difluoro-2-methoxycinnamic acid, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high selectivity and yield. Similarly, green chemistry approaches have been explored to minimize waste and improve sustainability in its synthesis. These developments not only facilitate laboratory-scale investigations but also pave the way for large-scale production if future clinical applications materialize.

The biological activity of 3,6-Difluoro-2-methoxycinnamic acid has also been explored beyond oncology applications. Preliminary studies have indicated potential benefits in managing inflammatory diseases by modulating signaling pathways associated with immune responses. The compound's ability to interact with cellular receptors and enzymes may offer novel therapeutic strategies for conditions such as rheumatoid arthritis or inflammatory bowel disease. While these applications are still under investigation, they highlight the versatility of 3,6-Difluoro-2-methoxycinnamic acid as a bioactive molecule.

As research continues to uncover new derivatives and applications of 3,6-Difluoro-2-methoxycinnamic acid, it is clear that this compound represents a significant advancement in chemical biology. Its unique structural features combined with its promising biological activities make it a cornerstone molecule for future drug development efforts. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential to fully realize its potential as a therapeutic agent or research tool.

In conclusion,3,6-Difluoro-2-methoxycinnamic acid (CAS No. 1262012-53-2) stands out as a versatile fluorinated cinnamic acid derivative with broad implications in pharmaceutical research. Its structural design offers multiple opportunities for functionalization and optimization, making it an attractive scaffold for developing novel therapeutics. As our understanding of its mechanisms of action evolves,3,6-Difluoro-2-methoxycinnamic acid is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.